Cas no 36889-17-5 (D-Streptamine,O-2-amino-2-deoxy-a-D-glucopyranosyl-(1®4)-O-[3-deoxy-4-C-methyl-3-(methylamino)-b-L-arabinopyranosyl-(1®6)]-2-deoxy-)

D-Streptamine,O-2-amino-2-deoxy-a-D-glucopyranosyl-(1®4)-O-[3-deoxy-4-C-methyl-3-(methylamino)-b-L-arabinopyranosyl-(1®6)]-2-deoxy- structure
36889-17-5 structure
Product Name:D-Streptamine,O-2-amino-2-deoxy-a-D-glucopyranosyl-(1®4)-O-[3-deoxy-4-C-methyl-3-(methylamino)-b-L-arabinopyranosyl-(1®6)]-2-deoxy-
CAS No:36889-17-5
MF:C19H38N4O10
MW:482.525825977325
CID:309893
PubChem ID:15574862
Update Time:2025-04-19

D-Streptamine,O-2-amino-2-deoxy-a-D-glucopyranosyl-(1®4)-O-[3-deoxy-4-C-methyl-3-(methylamino)-b-L-arabinopyranosyl-(1®6)]-2-deoxy- Chemical and Physical Properties

Names and Identifiers

    • (2R,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2S,3R,4R,5S,6R)-3-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol
    • GENTAMICIN X2
    • (1R,2S,3S,4R,6S)-4,6-Diamino-3-{[3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl]oxy}-2-hydroxycyclohexyl 2-amino-2-deoxy-alpha-D-glucopyranoside
    • Gentamycin X2
    • O-2-Amino-2-deoxy-a-D-glucopyranosyl-(1?4)-O-(3-deoxy-4-C-methyl-3-(methylamino)-b-L-arabinopyranosyl-(1?6))-2-deoxy-D-streptamine
    • CHEBI:81280
    • CHEMBL4465498
    • HFLKNINDVFJPQT-ZFAMMYHGSA-N
    • 36889-17-5
    • SCHEMBL690810
    • Gentamicin X
    • Gentamicin X(2)
    • 2-[4,6-diamino-3-[3-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol
    • C17702
    • Q27155221
    • Gentamycin X
    • 4,6-Diamino-3-{[3-deoxy-4-C-methyl-3-(methylamino)pentopyranosyl]oxy}-2-hydroxycyclohexyl 2-amino-2-deoxyhexopyranoside
    • D-Streptamine, O-2-amino-2-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1-6))-2-deoxy-
    • SCHEMBL18683145
    • BRN 1693850
    • DTXSID70958084
    • D-Streptamine,O-2-amino-2-deoxy-a-D-glucopyranosyl-(1®4)-O-[3-deoxy-4-C-methyl-3-(methylamino)-b-L-arabinopyranosyl-(1®6)]-2-deoxy-
    • Inchi: 1S/C19H38N4O10/c1-19(29)5-30-18(13(28)16(19)23-2)33-15-7(21)3-6(20)14(12(15)27)32-17-9(22)11(26)10(25)8(4-24)31-17/h6-18,23-29H,3-5,20-22H2,1-2H3/t6-,7+,8+,9+,10+,11+,12-,13+,14+,15-,16+,17+,18+,19-/m0/s1
    • InChI Key: HFLKNINDVFJPQT-ZFAMMYHGSA-N
    • SMILES: O([C@@H]1[C@@H]([C@H]([C@](C)(CO1)O)NC)O)[C@H]1[C@@H](C[C@@H]([C@H]([C@@H]1O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)N)N)N

Computed Properties

  • Exact Mass: 482.259
  • Monoisotopic Mass: 482.259
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 652
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 248A^2
  • XLogP3: -6.2

Experimental Properties

  • Density: 1.5
  • Boiling Point: 762.7°Cat760mmHg
  • Flash Point: 415.1°C
  • Refractive Index: 1.634

D-Streptamine,O-2-amino-2-deoxy-a-D-glucopyranosyl-(1®4)-O-[3-deoxy-4-C-methyl-3-(methylamino)-b-L-arabinopyranosyl-(1®6)]-2-deoxy- Related Literature

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